Cas no 104093-14-3 (1,4-Benzenediamine,N1,N4-bis(1-ethyl-4-methylpentyl)-)

• Product Name: 1,4-Benzenediamine,N1,N4-bis(1-ethyl-4-methylpentyl)-
• CAS No: 104093-14-3
• MF: C₂₂H₄₀N₂
• MW: 332.56640625
• CID: 224590
• PubChem ID: 175964
• Update Time: 2025-04-19

1,4-Benzenediamine,N1,N4-bis(1-ethyl-4-methylpentyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediamine,N1,N4-bis(1-ethyl-4-methylpentyl)-
• 1-N,4-N-bis(6-methylheptan-3-yl)benzene-1,4-diamine
• 104093-14-3
• N~1~,N~4~-Bis(6-methylheptan-3-yl)benzene-1,4-diamine
• DTXSID80908792
• p-Phenylenediamine, N,N'-bis(1-ethyl-4-methylpentyl)-

• Inchi： 1S/C22H40N2/c1-7-19(11-9-17(3)4)23-21-13-15-22(16-14-21)24-20(8-2)12-10-18(5)6/h13-20,23-24H,7-12H2,1-6H3
• InChI Key： BKNKXTSOZMNBKD-UHFFFAOYSA-N
• SMILES： N(C1C=CC(=CC=1)NC(CC)CCC(C)C)C(CC)CCC(C)C

Computed Properties

• Exact Mass: 332.3194
• Monoisotopic Mass: 332.319149
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 12
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.1
• XLogP3: 7.9

Experimental Properties

• Density: 0.921
• Boiling Point: 448.2°C at 760 mmHg
• Flash Point: 250.1°C
• Refractive Index: 1.522
• PSA: 24.06
• LogP: 7.08600